Cas no 2228761-65-5 (1-(2-ethynylphenyl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(2-ethynylphenyl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2228761-65-5
• MF: C₁₄H₁₅F₂N
• MW: 235.27241063118
• CID: 6000792
• PubChem ID: 165642200
• Update Time: 2025-05-19

1-(2-ethynylphenyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethynylphenyl)-4,4-difluorocyclohexan-1-amine
• EN300-1945426
• 2228761-65-5

• Inchi： 1S/C14H15F2N/c1-2-11-5-3-4-6-12(11)13(17)7-9-14(15,16)10-8-13/h1,3-6H,7-10,17H2
• InChI Key： DKPTXIBTBARNAQ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC=CC=2C#C)(CC1)N)F

Computed Properties

• Exact Mass: 235.11725581g/mol
• Monoisotopic Mass: 235.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-ethynylphenyl)-4,4-difluorocyclohexan-1-amine

1-(2-Ethynylphenyl)-4,4-Difluorocyclohexan-1-Amine (CAS No. 2228761-65-5): Properties, Applications, and Market Insights

1-(2-ethynylphenyl)-4,4-difluorocyclohexan-1-amine (CAS No. 2228761-65-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique combination of an ethynylphenyl group and a difluorocyclohexyl moiety, making it a valuable intermediate for drug discovery and advanced material synthesis. Researchers are particularly interested in its potential as a building block for kinase inhibitors and fluorinated bioactive molecules, which are currently hot topics in medicinal chemistry.

The compound's chemical structure offers several advantages for modern drug design. The presence of fluorine atoms at the 4-position of the cyclohexane ring enhances metabolic stability and membrane permeability, addressing key challenges in developing orally bioavailable therapeutics. Meanwhile, the ethynyl group provides an excellent handle for click chemistry applications, enabling efficient conjugation with various biomolecules. These properties align perfectly with current industry trends toward targeted therapies and precision medicine, answering frequent search queries about "fluorine in drug design" and "click chemistry applications in pharmaceuticals."

In the field of materials science, 1-(2-ethynylphenyl)-4,4-difluorocyclohexan-1-amine serves as a precursor for advanced polymers with unique optical and electronic properties. The compound's rigid yet functionalized structure makes it suitable for developing high-performance coatings and specialty adhesives, addressing growing market demands in electronics and aerospace applications. Recent studies have explored its potential in creating fluorinated liquid crystals, a topic frequently searched in relation to display technologies and smart materials.

The synthesis and handling of CAS 2228761-65-5 require specialized expertise due to its sensitive functional groups. Pharmaceutical companies and research institutions are actively investigating scalable production methods, as evidenced by numerous patent applications involving this compound. Its stability under various conditions makes it particularly valuable for high-throughput screening applications, answering common search queries about "stable chemical intermediates for drug discovery." The growing interest in fluorinated building blocks has significantly increased the commercial demand for this compound.

Market analysis indicates steady growth in the availability of 1-(2-ethynylphenyl)-4,4-difluorocyclohexan-1-amine from specialty chemical suppliers. The compound's price reflects its high purity requirements and the complexity of its synthesis. Current research trends suggest expanding applications in PET imaging probes and bioconjugation techniques, areas that generate substantial search traffic from medical researchers and diagnostic developers. The presence of both fluorine and alkyne functionalities in a single molecule makes this compound uniquely positioned to address multiple challenges in modern chemical biology.

Quality control standards for CAS 2228761-65-5 are particularly stringent due to its pharmaceutical applications. Analytical methods typically involve advanced techniques such as HPLC-MS and NMR spectroscopy to ensure purity and structural integrity. These quality assurance measures respond to frequent industry searches about "characterization of fluorinated compounds" and "analytical methods for amine-containing intermediates." The compound's stability profile also makes it suitable for long-term storage, an important consideration for research laboratories and manufacturing facilities.

Environmental and safety considerations for 1-(2-ethynylphenyl)-4,4-difluorocyclohexan-1-amine follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during manipulation. These precautions address common safety-related search queries while maintaining compliance with regulatory requirements. The compound's growing importance in green chemistry initiatives further enhances its appeal to environmentally conscious researchers.

Future research directions for CAS 2228761-65-5 are likely to focus on expanding its utility in bioconjugation strategies and drug delivery systems. The compound's unique combination of reactivity and stability positions it as a key player in developing next-generation therapeutics and diagnostic tools. As the pharmaceutical industry continues to emphasize fluorine-containing drugs and targeted therapies, the demand for specialized intermediates like this amine derivative is expected to grow substantially in the coming years.